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Physicochemical Property Comparison

The table below summarizes key properties of pentane-3-thiol and related compounds for comparison.

Property

Pentane-3-thiol

[1112]

Butane-1-thiol [3]

1-Pentanethiol (Implied from
context [4])

CAS Registry
Number

Molecular Formula

Molecular Weight
(g/mol)

Boiling Point (°C /
K)

Structural Isomer
Type

Odor Description

616-31-9

C5H12S

104.21

113.9/387.05

Secondary thiol

Information
missing

109-79-5

C4H10S

90.19

98.2/371.3

Primary thiol

Extremely foul,
skunk-like [3]

110-66-7

C5H12S

104.21

~126 (est.)

Primary thiol

Information missing
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Research Context and Experimental Insights

Most current research focuses on specific applications of thiols rather than direct, comprehensive

comparisons of their innate properties.

¢ Surface Chemistry and Nanotechnology: Thiols are widely used to form self-assembled
monolayers (SAMs) on metal surfaces like gold. One study investigated 1-pentanethiol, 1-
decanethiol, and 1-pentadecanethiol on gold nanoparticles (AuNPS), finding that all formed stable
SAMs and influenced the nanoparticles' electronic properties [4]. The experimental protocol typically
involves synthesizing citrate-capped AuNPs, then functionalizing them with the thiol of interest by
adding the thiol to the nanoparticle solution and allowing it to incubate [4].

¢ Ligands in Nanocluster Catalysis: Complex thiolates protect the surface of atomically precise
nanoclusters. For example, 1,3-propanedithiolate (PDT) was used in synthesizing Au-Pt alloy
nanoclusters to modify the surface structure and significantly enhance electrocatalytic activity for
hydrogen evolution [5].

Suggested Experimental Pathways for Comparison

For a meaningful performance comparison relevant to drug development, you might consider designing

experiments around the following areas:

¢ Reactivity Studies: Measure the nucleophilicity of different thiol isomers in substitution reactions, as
the reactivity of a secondary thiol (like pentane-3-thiol) may differ from primary thiols.

e Radical Scavenging Activity: Evaluate the antioxidants potential via assays like DPPH or ABTS, as
the thiol group (-SH) is a key radical scavenger.

¢ Lipophilicity Measurement: Determine the experimental logP (partition coefficient) values, a critical
parameter in drug design, to see how the position of the thiol group in an isomer affects
hydrophobicity.

¢ Protein Binding and Stability: Investigate the ability of different thiols to form disulfide bonds or
interact with protein thiol groups, which can influence drug activity and stability.

Experimental Workflow for Thiol Functionalization

This diagram outlines a general experimental workflow for functionalizing gold nanoparticles with thiols, a

key protocol in nanotechnology applications [4].
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Characterize Product Analysis
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How to Proceed with Deeper Research

The available public data is a starting point. For a comprehensive guide, I suggest you:

e Consult specialized databases: Search SciFinder or Reaxys for detailed physicochemical,
toxicological, and spectroscopic data for these specific thiols.

¢ Focus on isomer-specific effects: When reviewing the literature, pay close attention to studies that
explicitly compare primary vs. secondary thiols, as this structural difference is key to pentane-3-
thiol's unique properties.

o Explore biological activity: Search patent databases and medicinal chemistry literature for any
known biological activities or previous drug development efforts involving pentane-3-thiol or its close
analogs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b3343122#pentane-3-thiol-compared-to-similar-chain-length-

thiols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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